2-{[4-(phenylsulfonyl)phenyl]thio}ethanol

• IUPAC Name: 2-[4-(benzenesulfonyl)phenyl]sulfanylethanol
• InChI: InChI=1S/C14H14O3S2/c15-10-11-18-12-6-8-14(9-7-12)19(16,17)13-4-2-1-3-5-13/h1-9,15H,10-11H2
• InChI Key: ISBXVUXASHYLJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)SCCO
• Molecular Formula: C14H14O3S2
• Molecular Weight: 294.4 g/mol

Description

“2-{[4-(phenylsulfonyl)phenyl]thio}ethanol” is a complex organic compound that contains a phenylsulfonyl group, a phenylthio group, and an ethanol group. The phenylsulfonyl group is a common functional group in organic chemistry, known for its ability to act as a protecting group. The phenylthio group is a sulfur-containing group that can contribute to the reactivity of the compound. The ethanol group could make the compound polar and capable of forming hydrogen bonds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenylsulfonyl, phenylthio, and ethanol groups attached to a central carbon atom. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the phenylsulfonyl, phenylthio, and ethanol groups. These groups could participate in various chemical reactions, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethanol group could make the compound polar and capable of forming hydrogen bonds, which could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it’s used as a reagent in organic synthesis, its mechanism of action could involve acting as a nucleophile or electrophile in various chemical reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound to minimize risk.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its reactivity in various chemical reactions, its potential uses in organic synthesis, or its biological activity.